Cas no 1805307-02-1 (2-(Difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride
• CAS No: 1805307-02-1
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4918395
• Update Time: 2025-10-31

2-(Difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride

• Inchi： 1S/C7H4ClF2NO2/c8-6(13)3-1-4(7(9)10)11-2-5(3)12/h1-2,7,12H
• InChI Key： HCOQFTSPDZFJOM-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CN=C(C(F)F)C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride (CAS No. 1805307-02-1)

2-(Difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride (CAS No. 1805307-02-1) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, serves as a critical intermediate in the development of novel therapeutic agents. Its carbonyl chloride functional group makes it a versatile building block for constructing complex molecular architectures, particularly in drug discovery and material science.

The growing interest in fluorinated compounds like 2-(Difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride stems from their ability to enhance the bioavailability and metabolic stability of pharmaceuticals. Researchers are increasingly exploring the role of fluorine substitution in improving drug efficacy, a trend reflected in the rising number of FDA-approved fluorinated drugs. This compound’s hydroxypyridine core also aligns with the demand for heterocyclic scaffolds in medicinal chemistry, as they often exhibit favorable pharmacokinetic properties.

In the context of organic synthesis, 2-(Difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride is valued for its reactivity as an acylating agent. Its carbonyl chloride group facilitates efficient coupling reactions with nucleophiles, enabling the synthesis of amides, esters, and other derivatives. This reactivity is particularly relevant in the development of peptide mimetics and small-molecule inhibitors, where precision and yield are paramount. The compound’s difluoromethyl group further contributes to its utility by introducing steric and electronic effects that can modulate biological activity.

From an industrial perspective, the scalability of 2-(Difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride production is a key consideration. Advances in continuous flow chemistry and green synthesis methodologies have made it possible to produce such compounds with higher efficiency and lower environmental impact. These innovations address the pharmaceutical industry’s push toward sustainable practices, a topic frequently searched by professionals in the field.

The compound’s potential applications extend beyond pharmaceuticals. Its structural features make it a candidate for use in agrochemicals and functional materials. For instance, the hydroxypyridine moiety is known to interact with metal ions, suggesting possible uses in catalysis or sensor development. Such interdisciplinary applications highlight the compound’s versatility and align with current trends in convergence research.

Quality control and analytical characterization of 2-(Difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride are critical for ensuring its performance in downstream applications. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods are frequently discussed in online forums and scientific communities, reflecting their importance in modern chemical analysis.

In summary, 2-(Difluoromethyl)-5-hydroxypyridine-4-carbonyl chloride (CAS No. 1805307-02-1) represents a cutting-edge tool for researchers and industries focused on innovation in chemistry and life sciences. Its unique properties and broad applicability make it a subject of ongoing exploration, with potential breakthroughs in drug development, materials science, and beyond. As the scientific community continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to grow.